Cas no 55611-64-8 (3-(cycloheptylamino)propan-1-ol)

3-(cycloheptylamino)propan-1-ol structure
55611-64-8 structure
Product Name:3-(cycloheptylamino)propan-1-ol
CAS No:55611-64-8
MF:C10H21NO
MW:171.279843091965
CID:4035571
PubChem ID:12687377
Update Time:2025-04-22

3-(cycloheptylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(cycloheptylamino)-
    • 3-(cycloheptylamino)propan-1-ol
    • SCHEMBL3537998
    • AKOS009004815
    • DTXSID201304726
    • 3-(Cycloheptylamino)-1-propanol
    • 55611-64-8
    • EN300-169051
    • Inchi: 1S/C10H21NO/c12-9-5-8-11-10-6-3-1-2-4-7-10/h10-12H,1-9H2
    • InChI Key: OXYJOLIHFRNKIB-UHFFFAOYSA-N
    • SMILES: C(O)CCNC1CCCCCC1

Computed Properties

  • Exact Mass: 171.162314293Da
  • Monoisotopic Mass: 171.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

3-(cycloheptylamino)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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